N-{[6-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}cyclopropanecarboxamide

• IUPAC Name: N-[[6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]cyclopropanecarboxamide
• InChI: InChI=1S/C12H15F3N4O/c13-12(14,15)8-3-4-9-17-18-10(19(9)6-8)5-16-11(20)7-1-2-7/h7-8H,1-6H2,(H,16,20)
• InChI Key: QANCTYPBYSIXOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NCC2=NN=C3N2CC(CC3)C(F)(F)F
• Molecular Formula: C12H15F3N4O
• Molecular Weight: 288.27 g/mol
• CAS No.: 2097911-83-4

Description

The compound “N-{[6-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}cyclopropanecarboxamide” belongs to a class of compounds known as triazolopyrazines. Triazolopyrazines are part of a larger group of compounds known as heterocyclic compounds, which are cyclic compounds with at least two different elements as ring members. They are known for their ability to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

The synthesis of triazolopyrazines involves the use of commercially available nonexpensive reagents. The methods provide quick and multigram access to the target derivatives. A specific method for synthesizing a similar compound, 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride, has been described in a patent. This method involves several steps, including the use of ethanol and hydrazine hydrate, chlorobenzene and trifluoroacetic anhydride, and palladium/carbon.

Molecular Structure Analysis

The molecular structure of triazolopyrazines involves a five-membered triazole ring fused with a six-membered pyrazine ring. The compound has additional functional groups, including a trifluoromethyl group and a cyclopropanecarboxamide group attached to the triazolopyrazine core.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of triazolopyrazines include the reaction of ethanol and hydrazine hydrate with 2-chloropyrazine, followed by the reaction of the resulting product with chlorobenzene and trifluoroacetic anhydride. The final step involves a hydrogenation reaction under the action of palladium/carbon.

Future Directions

The future directions for research on this compound could involve further exploration of its biological activities, potential therapeutic applications, and optimization of its synthesis process. The development of new biologically active entities for the rational design and development of new target-oriented drugs based on the triazolopyrazine scaffold could also be a promising direction.